Cas no 135206-88-1 (2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride)

• Product Name: 2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride
• CAS No: 135206-88-1
• MF: C₆H₁₀Cl₂N₂
• MW: 181.062999248505
• MDL: MFCD09908411
• CID: 3165521
• PubChem ID: 47003216
• Update Time: 2025-11-06

2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride
• AKOS026676584
• 2-(chloromethyl)-1-ethyl-1H-imidazolehydrochloride
• EN300-64711
• 2-(CHLOROMETHYL)-1-ETHYL-1H-IMIDAZOLE HCL
• F1905-0042
• AT15684
• 2-(CHLOROMETHYL)-1-ETHYLIMIDAZOLE HYDROCHLORIDE
• 2-CHLOROMETHYL-1-ETHYL-1H-IMIDAZOLE HCL
• BS-37362
• 135206-88-1
• 2-(chloromethyl)-1-ethylimidazole;hydrochloride
• DB-148429
• MFCD09908411
• 863-502-6
• KFA20688

• MDL： MFCD09908411
• Inchi： 1S/C6H9ClN2.ClH/c1-2-9-4-3-8-6(9)5-7;/h3-4H,2,5H2,1H3;1H
• InChI Key： RPOJRDKKEQYYJC-UHFFFAOYSA-N
• SMILES： ClCC1=NC=CN1CC.Cl

Computed Properties

• Exact Mass: 180.0221037g/mol
• Monoisotopic Mass: 180.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride

Comprehensive Overview of 2-(Chloromethyl)-1-ethyl-1H-imidazole hydrochloride (CAS No. 135206-88-1)

2-(Chloromethyl)-1-ethyl-1H-imidazole hydrochloride (CAS No. 135206-88-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring an imidazole core with chloromethyl and ethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. The compound’s hydrochloride salt form enhances solubility, a critical factor in formulation development.

The growing interest in heterocyclic compounds like 2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride aligns with trends in precision medicine and sustainable agriculture. Searches for "imidazole derivatives in drug design" or "chloromethyl intermediates for synthesis" reflect its relevance in modern chemistry. Its role in creating small-molecule inhibitors is particularly notable, addressing demands for therapies with higher specificity and fewer side effects.

From a synthetic perspective, CAS No. 135206-88-1 is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have elevated its appeal, reducing environmental impact. Queries such as "eco-friendly imidazole synthesis" or "scalable chloromethylation methods" highlight industry priorities. The compound’s stability under mild conditions further supports its adoption in large-scale production.

Analytical challenges associated with 2-(chloromethyl)-1-ethyl-1H-imidazole hydrochloride, such as purity assessment and byproduct identification, are frequently addressed via advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure compliance with stringent regulatory standards, a topic gaining traction in forums on "quality control for pharmaceutical intermediates."

In summary, 135206-88-1 exemplifies the intersection of innovation and practicality in chemical research. Its adaptability to diverse applications—from biocatalysis to material science—positions it as a compound of enduring significance, resonating with both academic and industrial audiences.